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Compound of Interest

Compound Name: N,N-Dimethylbutylamine

Cat. No.: B1196949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of N,N-
Dimethylbutylamine, specifically its boiling point and density. The information is presented in

a structured format to facilitate easy reference and comparison for professionals in research

and development. This document also outlines the standard experimental methodologies for

determining these properties and includes a visualization of the relationship between the

compound's molecular structure and its physical characteristics.

Quantitative Data on Physical Properties
The boiling point and density of N,N-Dimethylbutylamine have been determined by various

sources. The following table summarizes the reported values for these physical constants.
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Physical Property Value Notes and Conditions

Boiling Point 92 °C to 95.9 °C
The range reflects values from

multiple sources.

93.3 °C

95 °C at 1,013 hPa

Density 0.7203 g/cm³ to 0.721 g/mL
The range reflects values from

multiple sources.

720.3 kg/m ³ at 20 °C

0.721 g/mL at 25 °C

Experimental Protocols
The determination of the boiling point and density of a liquid compound such as N,N-
Dimethylbutylamine is fundamental in its characterization. Standard laboratory procedures for

these measurements are described below.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, several methods can be employed, depending on the

sample volume available.

Simple Distillation: For larger sample volumes (typically >5 mL), a simple distillation

apparatus is used. The liquid is heated in a distilling flask, and the temperature of the vapor

that distills is measured. The stable temperature recorded when the bulk of the material

distills corresponds to the boiling point. It is crucial that the thermometer bulb is positioned

correctly within the apparatus to be fully immersed in the hot vapors for an accurate reading.

[1] The barometric pressure should also be recorded, as boiling point is pressure-dependent.

[1]

Thiele Tube Method: This micro-method is suitable for small sample volumes (<1 mL). A

small amount of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end,

is inverted and placed inside. The assembly is attached to a thermometer and heated in a
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Thiele tube containing oil. As the temperature rises, a stream of bubbles will emerge from the

capillary tube. The heat is then removed, and the temperature at which the liquid begins to

enter the capillary tube upon cooling is recorded as the boiling point.[1]

Reflux Method: A reflux setup can also be used to determine the boiling point. The liquid is

heated to its boiling point in a flask attached to a vertical condenser, which returns the

condensed vapor to the flask. A thermometer placed in the vapor path will record the boiling

point temperature.[1]

2.2. Determination of Density

Density is the mass per unit volume of a substance. The following is a standard laboratory

procedure for determining the density of a liquid.

Procedure:

An empty, dry container of a known volume, such as a graduated cylinder or a pycnometer

(density bottle), is weighed using an analytical balance.

The container is then filled with N,N-Dimethylbutylamine to a precisely measured

volume.

The container with the liquid is reweighed.

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the filled container.

The density is then calculated by dividing the mass of the liquid by its volume.

For improved accuracy, the measurements should be repeated multiple times, and the

average value should be reported. The temperature at which the measurement is taken

should also be recorded, as density is temperature-dependent.

Visualization of Structure-Property Relationship
The physical properties of N,N-Dimethylbutylamine are a direct consequence of its molecular

structure. The following diagram illustrates this relationship.
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Relationship between Molecular Structure and Physical Properties of N,N-Dimethylbutylamine

Molecular Structure

Physical Properties

N,N-Dimethylbutylamine
C6H15N

Tertiary Amine
(No N-H bonds)

Functional Group

Butyl and Methyl Groups
(Non-polar)

Substituents

Boiling Point
(Relatively Low for its M.W.)

No Hydrogen Bonding
Leads to weaker intermolecular forcesVan der Waals forces increase with chain length

Density
(Less than water)

Influences molecular packing

Click to download full resolution via product page

Caption: Molecular structure's influence on N,N-Dimethylbutylamine's properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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